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For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-1520489A is a potent and selective inhibitor of Protein Kinase, Membrane Associated
Tyrosine/Threonine 1 (PKMYT1), a key regulator of the G2/M cell cycle checkpoint.[1][2][3][4]
As a member of the WEE1 kinase family, PKMYT1 phosphorylates Cyclin-Dependent Kinase 1
(CDK1) at threonine 14 and tyrosine 15, leading to the inactivation of the Cyclin B1-CDK1
complex and preventing premature entry into mitosis.[2][5][6] Overexpression of PKMYT1 has
been observed in various cancers, making it a compelling therapeutic target.[2][6] These
application notes provide a comprehensive overview of GSK-1520489A and detailed protocols
for its use in high-throughput screening (HTS) to identify and characterize novel PKMYT1
inhibitors.
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Property Value Reference

Protein Kinase, Membrane

Target Associated Tyrosine/Threonine  [1][3][4]

1 (PKMYT1)
IC50 115 nM [21[5]171[8]
Ki 10.94 nM [2151[7118]
Molecular Formula C21H23N503S [5]
Molecular Weight 425.5 g/mol [5]
Solubility DMSO: 11 mg/mL (25.85 mM) [1114]

Powder: 2 years at -20°C. In
Storage DMSO: 2 weeks at 4°C, 6 [31[81I9]
months at -80°C.

Mechanism of Action and Biological Significance

GSK-1520489A exerts its inhibitory effect by competing with ATP at the binding site of
PKMYT1.[10] Inhibition of PKMYT1 by GSK-1520489A prevents the phosphorylation of CDK1,
leading to the premature activation of the Cyclin B1-CDK1 complex and forcing cells to enter
mitosis without proper DNA damage repair. This can result in "mitotic catastrophe™” and
subsequent cell death in cancer cells with a dependency on the G2/M checkpoint.[2]

Treatment of cells with GSK-1520489A has been shown to reduce the phosphorylation of
Tyrl5 on Cdk1.[8][9][10][11] Beyond its canonical role in cell cycle regulation, PKMYT1 has
been implicated in other signaling pathways, including Wnt, Notch, NF-kappa beta, and MAPK
pathways, suggesting broader applications for its inhibitors in cancer therapy.[2][9][12]

PKMYT1 Signaling Pathway

The following diagram illustrates the central role of PKMYTL1 in the G2/M cell cycle checkpoint.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://documents.thermofisher.com/TFS-Assets/BID/manuals/MAN0017450_LanthaScreen_Eu_PKMYT1_Binding_Assay_UB.pdf
https://www.spandidos-publications.com/10.3892/or.2018.6371
https://www.selleckchem.com/products/gsk-1520489a.html
https://bellbrooklabs.com/pkmyt1-in-cell-cycle-regulation-and-cancer-therapeutics/
https://en.wikipedia.org/wiki/PKMYT1
https://www.medchemexpress.com/gsk-1520489a.html?locale=es-ES
https://www.medchemexpress.com/gsk-1520489a.html
https://bellbrooklabs.com/pkmyt1-in-cell-cycle-regulation-and-cancer-therapeutics/
https://en.wikipedia.org/wiki/PKMYT1
https://www.medchemexpress.com/gsk-1520489a.html?locale=es-ES
https://www.medchemexpress.com/gsk-1520489a.html
https://en.wikipedia.org/wiki/PKMYT1
https://en.wikipedia.org/wiki/PKMYT1
https://documents.thermofisher.com/TFS-Assets/BID/manuals/MAN0017450_LanthaScreen_Eu_PKMYT1_Binding_Assay_UB.pdf
https://www.selleckchem.com/products/gsk-1520489a.html
https://www.spandidos-publications.com/10.3892/or.2018.6371
https://www.medchemexpress.com/gsk-1520489a.html
https://www.researchgate.net/figure/PKMYT1-activates-MAPK-signaling-pathway-Knockdown-of-PKMYT1-can-significantly-inhibit_fig6_343411458
https://www.benchchem.com/product/b10832125?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29941193/
https://www.benchchem.com/product/b10832125?utm_src=pdf-body
https://bellbrooklabs.com/pkmyt1-in-cell-cycle-regulation-and-cancer-therapeutics/
https://www.benchchem.com/product/b10832125?utm_src=pdf-body
https://www.medchemexpress.com/gsk-1520489a.html
https://www.researchgate.net/figure/PKMYT1-activates-MAPK-signaling-pathway-Knockdown-of-PKMYT1-can-significantly-inhibit_fig6_343411458
https://pubmed.ncbi.nlm.nih.gov/29941193/
https://www.molnova.cn/en/ProductsThr/GSK-1520489A.html
https://bellbrooklabs.com/pkmyt1-in-cell-cycle-regulation-and-cancer-therapeutics/
https://www.researchgate.net/figure/PKMYT1-activates-MAPK-signaling-pathway-Knockdown-of-PKMYT1-can-significantly-inhibit_fig6_343411458
https://pmc.ncbi.nlm.nih.gov/articles/PMC7414979/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10832125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

M Phase (Mitosis)
Dephosphorylation
G2 Phase cDC2s L CDK1-Cyclin B
Mitotic Entry
(Active) v

p-Thrl4

DNA Damage ATMIATR Chk1/Chk2 PKMYT1 / WEEL pRVEINY COK1-Cyclin B
(Inactive)
A Inhibition

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10832125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Assay Preparation

Compound Library Reagent Preparation
(e.g., GSK-1520489A as control) (PKMYT1, Substrate, ATP, Buffer)

Screening

Y Y

Dispense Compounds & Reagents
into 384-well plates

Incubation

Signal Detection
(e.g., Luminescence, Fluorescence)

Data Analysis
Y

Data Normalization

!

Hit Identification
(Z'-score > 0.5)

!

Dose-Response Curves
(IC50 determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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